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For Researchers, Scientists, and Drug Development Professionals

Introduction

KT185 is a potent and selective inhibitor of the serine hydrolase a/pB-hydrolase domain-
containing protein 6 (ABHD®6).[1][2] ABHDE6 is involved in the hydrolysis of the endocannabinoid
2-arachidonoylglycerol (2-AG), a key signaling lipid in the nervous system. Inhibition of ABHD6
by KT185 leads to increased levels of 2-AG, making it a valuable tool for studying the
endocannabinoid system and a potential therapeutic agent for various neurological and
inflammatory disorders. This document provides detailed protocols for the preparation of
KT185 stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and reproducible
experimental results.

Data Presentation
Chemical and Physical Properties of KT185
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Property Value Reference
Molecular Weight 519.6 g/mol [1]
Formula C32H33N502 [1]
Appearance Crystalline solid [1]

Solubility in DMSO

30 mg/mL

[1]

c led Stock Solution C :

Concentration (in DMSO)

Use Case

10 mM

Standard stock concentration for most in vitro

assays.[2]

50 mM

High-concentration stock for serial dilutions or

specific experimental needs.

Experimental Protocols
Materials

KT185 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM KT185 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM KT185 stock solution in DMSO.
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o Calculate the required mass of KT185:

o

Molecular Weight (MW) of KT185 = 519.6 g/mol

[¢]

Desired Concentration (C) = 10 mM = 0.010 mol/L

[¢]

Desired Volume (V) =1 mL=0.001L

[e]

Mass (g) = C (mol/L) * V (L) * MW (. g/mol )

o

Mass (mg) = 0.010 mol/L * 0.001 L * 519.6 g/mol * 1000 mg/g = 5.196 mg

e Weighing KT185:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 5.2 mg of KT185 powder into the tared tube.

e Dissolving in DMSO:

o Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing
the KT185 powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming
in a 37°C water bath can aid dissolution if necessary.

e Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for long-term
storage (up to 1 year).

Working Dilutions

For cell-based assays, it is crucial to dilute the DMSO stock solution in the appropriate cell
culture medium to a final concentration where the DMSO percentage is non-toxic to the cells.
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Most cell lines can tolerate DMSO concentrations up to 0.5%, with some being sensitive to
concentrations above 0.1%.[3] Always perform a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

Example Dilution: To prepare a 10 uM working solution from a 10 mM stock:

e Perform a 1:1000 dilution. For example, add 1 pL of the 10 mM KT185 stock solution to 999
uL of cell culture medium.

Mandatory Visualizations

Experimental Workflow for KT185 Stock Solution
Preparation
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Caption: Workflow for preparing KT185 stock solution.

Signaling Pathway of KT185 Action
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Caption: KT185 inhibits ABHDG6, increasing 2-AG levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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